Cas no 896025-98-2 (N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide
• CAS No: 896025-98-2
• MF: C₂₁H₁₆N₂OS₂
• MW: 376.494542121887
• CID: 6490500
• Update Time: 2025-06-08

N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide
• Benzamide, N-[2-(2-benzothiazolyl)phenyl]-2-(methylthio)-

• Inchi： 1S/C21H16N2OS2/c1-25-18-12-6-3-9-15(18)20(24)22-16-10-4-2-8-14(16)21-23-17-11-5-7-13-19(17)26-21/h2-13H,1H3,(H,22,24)
• InChI Key： INQALSGTBOYEHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NC2=CC=CC=C2S1)(=O)C1=CC=CC=C1SC

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide

Introduction to N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide (CAS No. 896025-98-2)

N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide, identified by its CAS number 896025-98-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of both benzothiazole and benzamide moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzothiazole ring is a well-known pharmacophore found in numerous bioactive compounds. Its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions makes it a valuable component in drug design. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular framework of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide likely contributes to its pharmacological activity.

The benzamide group, on the other hand, is another crucial pharmacophore that enhances the solubility and bioavailability of compounds. It can also participate in various interactions with biological targets, including proteases and receptors. The combination of these two moieties in N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide suggests a potential for dual-targeting strategies, where the compound can interact with multiple biological pathways simultaneously.

The methylsulfanyl group (-SCH₃) present in the compound's structure may further modulate its pharmacological properties. This group can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Additionally, it may contribute to the compound's ability to cross cell membranes, enhancing its bioavailability. The strategic placement of this group in the molecular structure could be crucial for optimizing the compound's therapeutic efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in drug design. N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide exemplifies how modifications at specific positions within a molecular framework can significantly impact its biological activity. By studying analogs and derivatives of this compound, researchers can gain insights into the key structural features responsible for its pharmacological effects.

In vitro studies have shown that compounds containing benzothiazole and benzamide moieties often exhibit potent activity against various disease states. For instance, derivatives of benzothiazole have been reported to possess antimicrobial properties against Gram-positive and Gram-negative bacteria. Similarly, benzamides have been investigated for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The combined presence of these pharmacophores in N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide suggests that it may have similar therapeutic applications.

The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core of the molecule. These methods ensure high yield and purity, which are essential for subsequent biological evaluation.

The biological evaluation of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide typically involves high-throughput screening (HTS) campaigns to identify potential hits against various disease-related targets. Once initial hits are identified, further characterization is performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide detailed information about the compound's structure and help elucidate its mechanism of action.

The potential therapeutic applications of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide are broad and span multiple disease areas. Its structural features suggest that it may be effective against inflammatory diseases, infectious diseases, and even cancer. Preclinical studies are essential to validate these hypotheses and determine the optimal dosing regimens for different therapeutic indications.

The development of novel drugs is a complex process that requires extensive collaboration between chemists, biologists, pharmacologists, and clinicians. N-2-(1,3-benzothiazol-2-yl)phenyl-2-(methylsulfanyl)benzamide serves as an example of how interdisciplinary research can lead to the discovery of new therapeutic agents. By combining insights from structural biology, computational chemistry, and pharmacokinetic studies, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

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